Cas no 1545049-62-4 (3-(4-methoxy-3-methylphenyl)propanal)

• Product Name: 3-(4-methoxy-3-methylphenyl)propanal
• CAS No: 1545049-62-4
• Molecular Formula: C₁₁H₁₄O₂
• Molecular Weight: 178.227663516998
• CID: 5008264
• PubChem ID: 83827862

3-(4-methoxy-3-methylphenyl)propanal Properties

Names and Identifiers

• 4-Methoxy-3-methylphenylpropanal
• 3-(4-methoxy-3-methylphenyl)propanal

• InChIKey： KMQNCKZOZORTIN-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-8-6-10(9(2)7-12)4-5-11(8)13-3/h4-7,9H,1-3H3
• SMILES： O(C)C1C=CC(=CC=1C)C(C=O)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes